9-([1,1'-Biphenyl]-4-yl)-3-bromo-9H-carbazole

• IUPAC Name: 3-bromo-9-(4-phenylphenyl)carbazole
• InChI: InChI=1S/C24H16BrN/c25-19-12-15-24-22(16-19)21-8-4-5-9-23(21)26(24)20-13-10-18(11-14-20)17-6-2-1-3-7-17/h1-16H
• InChI Key: MOCNGNGLTRMQQH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)N3C4=C(C=C(C=C4)Br)C5=CC=CC=C53
• Molecular Formula: C24H16BrN
• DSSTOX Substance ID: DTXSID20694804
• Molecular Weight: 398.3 g/mol
• CAS RN: 894791-46-9

Description

“9-([1,1’-Biphenyl]-4-yl)-3-bromo-9H-carbazole” is a complex organic compound that likely contains a biphenyl group (a molecule with two connected phenyl rings) and a carbazole group (a tricyclic compound consisting of two benzene rings fused onto a five-membered nitrogen-containing ring). The bromo- indicates the presence of a bromine atom.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, likely involves a biphenyl group connected to a carbazole group. The exact structure would depend on the specific locations of these groups and the bromine atom.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. Biphenyl compounds can undergo various reactions such as oxidation, reduction, and halogenation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence these properties include the presence and location of the bromine atom and the arrangement of the biphenyl and carbazole groups.

Scientific Research Applications

Antibacterial Agents

The biphenyl and carbazole derivatives, including compounds similar to 3-BROMO-9-(4-BIPHENYLYL)CARBAZOLE, have been studied for their potential as antibacterial agents . These compounds have shown potent inhibitory activities against antibiotic-resistant bacteria, such as methicillin-resistant Staphylococcus aureus and multidrug-resistant Enterococcus faecalis. .

Organic Light-Emitting Diodes (OLEDs)

Carbazole derivatives are key materials in the development of OLEDs due to their excellent electroluminescent properties. .

Antimicrobial Agents Against Gram-Negative Pathogens

Specific biphenyl-carbazole compounds have demonstrated comparable inhibitory activities to ciprofloxacin against Gram-negative bacteria, such as carbapenem-resistant Acinetobacter baumannii. .

Bioorganic Chemistry

In the field of bioorganic chemistry , biphenyl and carbazole derivatives are being explored for their structural innovation. .

Chemical Utilization of Forestry Biomass

Carbazole and biphenyl derivatives are being researched for their role in the chemical utilization of forestry biomass . .

Environmental Pollution Research

While not directly related to 3-BROMO-9-(4-BIPHENYLYL)CARBAZOLE, biphenyl compounds have been extensively used and studied in the context of environmental pollution research . .

Medicinal Chemistry

In medicinal chemistry , the study of carbazole derivatives is significant for drug discovery and development. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a pharmaceutical, it would interact with biological molecules in the body to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and how it’s used. As with any chemical, appropriate safety measures should be taken when handling it to avoid exposure.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. It could be studied for use in various fields such as pharmaceuticals, materials science, or organic electronics.

Synthesis routes and methods

Procedure details

3.1 g (10 mmol) of 9-(4-biphenylyl)carbazole was dissolved in 100 mL of chloroform, and 1.8 g (10 mmol) of N-bromosuccinimide was added thereto slowly. The mixture was stirred overnight (for about 24 hours) and then washed with water. Magnesium sulfate was added thereto to remove water and it was filtered. The filtrate was concentrated, collected, and dried. 3.7 g (yield: 95%) of 3-bromo-9-(4-biphenylyl)carbazole, which was beige powder, was obtained.